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Compound of Interest

Compound Name: 3-Hydroxyhexanal

CAS No.: 96013-98-8

Cat. No.: B15910683

Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 3-
Hydroxyhexanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 3-Hydroxyhexanal, a fatty aldehyde with relevance in biochemical research and

as a synthetic intermediate. This document outlines its chemical identifiers, physicochemical

properties, and provides illustrative diagrams for its structural identification and a potential

synthetic workflow.

Chemical Structure and Identifiers
3-Hydroxyhexanal is a six-carbon aliphatic aldehyde with a hydroxyl group located at the third

carbon position.[1] Its structure combines the functionalities of both an alcohol and an

aldehyde.

A variety of identifiers are used to characterize 3-Hydroxyhexanal, ensuring its unambiguous

identification in chemical databases and literature. These identifiers are crucial for researchers
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in retrieving accurate information about the compound. The table below summarizes the key

chemical identifiers for 3-Hydroxyhexanal.[1][2][3]

Table 1: Chemical Identifiers for 3-Hydroxyhexanal

Identifier Value

IUPAC Name 3-hydroxyhexanal[1]

CAS Number 96013-98-8[1][3]

Molecular Formula C₆H₁₂O₂[1][3]

Canonical SMILES CCCC(CC=O)O[1][3]

InChI
InChI=1S/C6H12O2/c1-2-3-6(8)4-5-7/h5-

6,8H,2-4H2,1H3[1]

InChIKey JVDKSPFKTRMHMA-UHFFFAOYSA-N[1]

ChEBI ID CHEBI:179300[1][3]

DSSTox Substance ID DTXSID10472592[1][3]

The following diagram illustrates the logical relationship between the different identifiers and

the chemical structure of 3-Hydroxyhexanal.
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Click to download full resolution via product page

Caption: Logical relationship of 3-Hydroxyhexanal's identifiers.

Physicochemical Properties
The physicochemical properties of 3-Hydroxyhexanal are essential for its handling, application

in experimental settings, and for predicting its behavior in various systems. The data presented

below is a combination of experimentally derived values and estimations from computational

models.

Table 2: Physicochemical Properties of 3-Hydroxyhexanal

Property Value

Molecular Weight 116.16 g/mol [1][2][3]

Appearance
Colorless to pale yellow clear liquid (estimated)

[2]

Boiling Point
188.00 to 189.00 °C @ 760.00 mm Hg

(estimated)[2]

Vapor Pressure 0.164 mmHg @ 25.00 °C (estimated)[2]

Flash Point 162.00 °F (72.40 °C) (TCC, estimated)[2]

Water Solubility 2.01e+005 mg/L @ 25 °C (estimated)[2]

logP (o/w) 0.296 (estimated)[2]

XLogP3 0.3[3]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 4[3]

Exact Mass 116.083729621[3]

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of 3-Hydroxyhexanal are not

widely published. However, a plausible synthetic route is the aldol condensation of butanal,

followed by a selective reduction or hydrolysis. The following is a representative workflow for

such a synthesis and subsequent purification.

Synthesis

Purification

Analysis

Aldol Condensation of Butanal

Reaction Quenching

Solvent Extraction

Drying of Organic Phase

Solvent Evaporation

Column Chromatography

GC-MS Analysis NMR Spectroscopy
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Caption: Experimental workflow for synthesis and analysis.

Methodology for Aldol Condensation Synthesis:
Reaction Setup: Butanal is dissolved in a suitable solvent, such as ethanol or

tetrahydrofuran, in a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon).

Base Addition: The flask is cooled in an ice bath, and a catalytic amount of a base, such as

sodium hydroxide or potassium hydroxide, is added dropwise.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography (GC) to determine the consumption of the starting material and the

formation of the product.

Quenching: Once the reaction is complete, it is quenched by the addition of a weak acid,

such as acetic acid, to neutralize the base.

Extraction and Purification: The product is extracted from the reaction mixture using an

organic solvent. The organic layer is then washed, dried, and the solvent is removed under

reduced pressure. The crude product is purified by column chromatography.

Analysis: The final product is characterized by techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) for purity and molecular weight determination, and Nuclear

Magnetic Resonance (NMR) spectroscopy for structural elucidation.

Biological Relevance
3-Hydroxyhexanal is classified as a fatty aldehyde.[1] While specific signaling pathways

involving 3-Hydroxyhexanal are not extensively documented, it is known to be a

semiochemical, a chemical substance that carries a message, for the Florida woods cockroach

(Eurycotis floridana).[4] Related hydroxyaldehydes, such as 4-hydroxyhexenal, are known to

be products of lipid peroxidation and can act as uremic toxins.[5] This suggests that 3-
Hydroxyhexanal may have roles in metabolic processes and as a biomarker for oxidative

stress, warranting further investigation in drug development and toxicology. Its potential

applications are in biochemical research as a model compound for studying enzyme-catalyzed

reactions involving hydroxyl and aldehyde groups, and in metabolic pathway research.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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